Lipophilicity and Permeability Advantage
The target compound exhibits a computed logP of 1.483, representing a >2.5 log unit increase in lipophilicity compared to the unsubstituted scaffold 2-(1H-pyrazol-3-yl)acetohydrazide (logP = −1.0579) [1]. This logP shift is well within the optimal range for oral bioavailability (logP 1–3) and blood-brain barrier penetration, whereas the hydrophilic unsubstituted analog falls below the generally acceptable lower bound for membrane permeability . The number of hydrogen-bond donors is reduced from three in the unsubstituted analog to one in the target compound, which decreases the desolvation penalty for passive membrane crossing [1]. The 4-fluorophenyl group contributes a balanced combination of electronegativity (σₚ = 0.06) and hydrophobicity (π = 0.14), which is not achievable with the unsubstituted scaffold.
| Evidence Dimension | Computed logP (octanol-water partition coefficient) |
|---|---|
| Target Compound Data | logP = 1.483; tPSA = 80 Ų; HBD = 1; HBA = 5 |
| Comparator Or Baseline | 2-(1H-pyrazol-3-yl)acetohydrazide (CAS 144677-14-5): logP = −1.0579; tPSA = 83.8 Ų; HBD = 3; HBA = 3 |
| Quantified Difference | ΔlogP ≈ +2.54; ΔHBD = −2; ΔHBA = +2 |
| Conditions | Computed values: ZINC15 (target) and ChemScene (comparator); both derived from standard cheminformatics prediction algorithms |
Why This Matters
A logP difference of >2.5 units fundamentally alters pharmacokinetic predictivity, making the fluorinated target compound a more relevant starting point for cell-permeable lead series than the hydrophilic unsubstituted scaffold.
- [1] ZINC15 Database. ZINC135104670 – 2-[1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-yl]acetohydrazide. Computed properties: logP 1.483, tPSA 80 Ų, HBD 1, HBA 5, MW 250.23. Available at: https://zinc15.docking.org/substances/ZINC000135104670/ View Source
